Cas no 1321686-83-2 (N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide)

• Product Name: N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide
• CAS No: 1321686-83-2
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 6416388
• PubChem ID: 2150994
• Update Time: 2025-07-09

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide
• GYDSKUDJELEJFI-VXPUYCOJSA-N
• (Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-phenylpropanamide
• N-[(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenylpropanamide
• F1814-1132
• 1321686-83-2
• N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenylpropanamide
• AKOS024611068

• Inchi： 1S/C19H20N2O3S/c1-21-17-14(23-2)10-11-15(24-3)18(17)25-19(21)20-16(22)12-9-13-7-5-4-6-8-13/h4-8,10-11H,9,12H2,1-3H3/b20-19+
• InChI Key： GYDSKUDJELEJFI-FMQUCBEESA-N
• SMILES： C(/N=C1\N(C)C2=C(OC)C=CC(OC)=C2S\1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide

N-(2Z)-4,7-Dimethoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-3-Phenylpropanamide: A Comprehensive Overview

The compound with CAS No. 1321686-83-2, known as N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzothiazole core of the molecule is a well-known scaffold in medicinal chemistry due to its versatility and ability to interact with various biological targets.

Recent studies have highlighted the importance of benzothiazole derivatives in modulating enzyme activity and receptor binding. For instance, researchers have explored the potential of this compound as a kinase inhibitor, which could be pivotal in treating diseases such as cancer and inflammatory disorders. The presence of methoxy groups at positions 4 and 7 on the benzothiazole ring suggests that these substituents may play a critical role in enhancing the molecule's solubility and bioavailability.

The Z-isomer configuration of the imine group in this compound is another intriguing aspect. Stereochemistry often significantly impacts the biological activity of molecules, and the (2Z) configuration may influence how this compound interacts with its target proteins. Experimental data from in vitro assays have shown promising results, indicating that this compound could be a lead candidate for further optimization in preclinical studies.

From a synthetic perspective, the construction of this molecule involves a series of carefully designed reactions. The synthesis begins with the preparation of the benzothiazole core, followed by functionalization to introduce the methoxy groups and methyl substituent. The final step involves coupling with the phenylpropanamide moiety to form the complete structure. This multi-step synthesis underscores the importance of precise control over reaction conditions to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into how the molecule binds to its target proteins, revealing key interactions such as hydrogen bonding and π–π stacking. Such information is invaluable for guiding medicinal chemists in designing more potent analogs with improved pharmacokinetic profiles.

In terms of applications, N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropanamide has shown potential as an anti-inflammatory agent. Preclinical trials have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, this compound has exhibited selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies have revealed that it induces apoptosis by modulating mitochondrial function and activating caspase pathways. These findings align with current trends in oncology research focusing on targeted therapies that minimize systemic toxicity while maximizing therapeutic efficacy.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating synthetic organic chemistry with advanced biological assays and computational modeling techniques, researchers can accelerate the discovery process and bring novel therapeutic agents closer to clinical application.

In conclusion, N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-Ylidene-N'-phenylpropanamide represents a promising lead compound with diverse biological activities. Its unique structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs targeting inflammation and cancer. As research continues to unfold, this compound may pave the way for innovative treatments that address unmet medical needs.